Cas no 1805252-53-2 (3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1805252-53-2
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4864287
• Update Time: 2025-09-17

3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-4-2-12-5(7(9)10)3(1-11)6(4)13(14)15/h2,7H,1,11H2
• InChI Key： LTXWCCPUKYLYMO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(CN)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7

Additional information on 3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine

Introduction to 3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine (CAS No. 1805252-53-2)

3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine (CAS No. 1805252-53-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including an aminomethyl side chain, a bromo substituent on the pyridine ring, and a difluoromethyl group, makes it a versatile building block for drug discovery and development.

The aminomethyl group at the 3-position of the pyridine ring introduces a reactive site for further functionalization, enabling the attachment of other pharmacophores or biomolecules. This feature is particularly valuable in the design of targeted therapies, where precise molecular modifications can enhance drug efficacy and selectivity. The bromo atom on the 5-position provides another handle for chemical transformations, such as cross-coupling reactions, which are widely employed in modern synthetic methodologies. Additionally, the difluoromethyl group is known for its ability to improve metabolic stability and binding affinity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in generating small-molecule inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The nitro group at the 4-position of the pyridine ring further enhances its reactivity, allowing for diverse chemical manipulations that can fine-tune pharmacological properties.

In clinical research, derivatives of this compound have been explored for their potential as antiviral and anticancer agents. The structural motif of 3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine has been incorporated into molecules designed to disrupt critical biological processes in pathogens or malignant cells. By leveraging computational modeling and high-throughput screening techniques, researchers have identified promising lead compounds that exhibit potent activity against disease-causing targets.

The synthesis of 3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic strategies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling processes, have been employed to construct the desired framework efficiently. These methodologies not only enhance yield but also minimize unwanted byproducts, ensuring high purity and scalability for industrial applications.

The pharmacokinetic profile of derivatives derived from 3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine has been extensively studied to optimize bioavailability and therapeutic window. Preclinical investigations have revealed that modifications to the core structure can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties. Such insights are critical for translating laboratory findings into effective clinical treatments.

Future research directions may focus on expanding the chemical space accessible through modifications of 3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine. By integrating machine learning algorithms with experimental data, scientists can predict novel analogs with enhanced biological activity. This interdisciplinary approach promises to accelerate the discovery pipeline for next-generation pharmaceuticals.

The versatility of 3-(Aminomethyl)-5-bromo-2-(difluoromethyl)-4-nitropyridine underscores its significance as a key intermediate in modern drug development. Its unique structural features enable chemists to design molecules with tailored properties for specific therapeutic applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.